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Compound of Interest

Compound Name: Isobutyronitrile

Cat. No.: B166230

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for isobutyronitrile (CAS No. 78-82-0). The information is compiled from various safety data
sheets (SDS) and chemical safety resources to ensure a thorough understanding for
professionals working with this compound.

Chemical and Physical Properties

Isobutyronitrile, also known as 2-methylpropionitrile or isopropyl cyanide, is a clear, colorless
liquid with an almond-like odor.[1][2] It is a highly flammable and toxic organic compound.[3][4]
Its fundamental physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of Isobutyronitrile
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Property Value Source(s)
Molecular Formula CaH7N [4][5]
Molecular Weight 69.11 g/mol [5]1[6]
Appearance Clear colorless liquid [11[3][6]
Odor Almond-like [11121[3]
Boiling Point 103.9°C to 108°C (219°F) [3][4][6]
Melting Point -72°C (-97°F to -98°F) [21[31[4]
Flash Point 8°C (46.4°F - 47°F) [1][6][7]
Autoignition Temp. 482°C (899.6°F) [7]
Vapor Pressure 100 mmHg at 54.4°C (130°F) [1][6]
Vapor Density 2.38 (Air=1) [3][6]
Specific Gravity 0.733t0 0.770 g/mL [41[6]

| Solubility | Slight in water; very soluble in organics |[3][6] |

Hazard Identification and Toxicology

Isobutyronitrile is classified as a highly hazardous substance. It is fatal if swallowed, inhaled,
or in contact with skin.[3][7][8] The vapor can form explosive mixtures with air and may travel to
an ignition source and flash back.[6][7] Combustion produces toxic oxides of nitrogen.[1][6]
Chronic exposure may lead to effects similar to cyanide poisoning, as it can be metabolized to
cyanide in the body, which inhibits cellular respiration.[7]

Table 2: Toxicological Data and Exposure Limits for Isobutyronitrile
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Parameter Route Species Value Source(s)

LD50 Oral Mouse 25 mglkg [7]

LD50 Oral Rabbit 14 mg/kg [7]

LD50 Oral Rat 50 - 102 mg/kg [4107]

LD50 Skin Rabbit 200 mg/kg [7]
8 ppm (22

NIOSH REL TWA (10-hr) N/A [71[9]
mg/m3)

| OSHA PEL | TWA | N/A | None listed |[7] |

Symptoms of Exposure:

Acute: Irritation to the skin, eyes, nose, and throat.[2][9] Higher exposures can lead to
weakness, headache, dizziness, confusion, nausea, vomiting, rapid breathing followed by
respiratory depression, pulmonary edema, convulsions, and potentially death.[6][7][9]

Chronic: Repeated exposure may cause bronchitis and potential liver damage.[9]

Handling and Storage Protocols

Safe Handling:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[7191[10]

Use explosion-proof equipment and non-sparking tools.[9][11][12]

All metal parts of equipment must be grounded and bonded to prevent static electricity
discharge.[8][9][12]

Avoid contact with skin, eyes, and clothing.[8][11] Do not breathe vapors or mist.[8]
Do not eat, drink, or smoke in areas where isobutyronitrile is handled or stored.[9][13]

Wash hands thoroughly after handling.[9][13]
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Storage:

» Store in a cool, dry, well-ventilated, flammables-designated area.[7][9][12]

o Keep containers tightly closed.[8][9]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][12]

» Store away from incompatible materials such as strong oxidizers, reducing agents, strong
acids, and strong bases.[2][6][7][13]

Engineering Controls and Personal Protective
Equipment (PPE)

Workplace controls are superior to personal protective equipment.[9] Where possible, enclose
operations and use local exhaust ventilation to control airborne concentrations.[7][9] In the
absence of sufficient engineering controls, appropriate PPE must be used.
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Task Assessment:
Handling Isobutyronitrile
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inhalation?
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skin contact?

Wear solvent-resistant
gloves (e.g., Butyl rubber)
and protective clothing.

No

Proceed with Task
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Caption: PPE selection workflow for handling isobutyronitrile.

Emergency Procedures
Immediate action is critical in the event of an exposure or spill.[7] Personnel should be trained

in emergency procedures.[9]

First Aid Measures
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Ingestion

Ingestion:
DO NOT induce vomiting.

Rush to a health care facility.

Transport to Medical Facility
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Caption: Emergency first aid workflow for isobutyronitrile exposure.

« Inhalation: Immediately move the victim to fresh air.[6][7] If breathing has stopped, provide

artificial respiration using a forced-oxygen mask or other barrier device; avoid mouth-to-

mouth resuscitation to prevent self-poisoning.[6][8] Administer 100% oxygen and seek

immediate medical attention.[6]

« Skin Contact: Remove all contaminated clothing immediately.[7][9] Wash the affected skin

area with soap and plenty of water for at least 15 minutes.[7][9] Speedy action is critical; get

medical aid immediately.[7]
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Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[6][7][9] Get immediate medical
attention.[7]

Ingestion: DO NOT induce vomiting.[6][7] Never give anything by mouth to an unconscious
person.[7] Rush the victim to a healthcare facility immediately.[6]

Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam for small fires.[7][11] For large fires, use a water spray, fog, or alcohol-resistant foam.
[11][14] Water streams may be ineffective or spread the fire.[7][11]

Fire-Fighting Procedures: Evacuate the area.[11] Firefighters must wear full protective gear
and a self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-
demand or other positive-pressure mode.[7][11] Use water spray to cool fire-exposed
containers.[9][11] Vapors are heavier than air and may travel to an ignition source and flash
back.[6][9]

Accidental Release Measures

Immediate Actions: Evacuate unnecessary personnel and eliminate all ignition sources.[9]
[11] Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[6]

Personal Precautions: Wear appropriate PPE, including respiratory protection, chemical-
resistant gloves, and safety goggles.[11] Do not touch or walk through the spilled material.[6]

Containment and Cleanup: For small spills, absorb with earth, sand, or other non-
combustible material and transfer to containers for later disposal using clean, non-sparking
tools.[6][9] For large spills, dike the area far ahead of the liquid spill for later disposal.[6]
Prevent entry into waterways, sewers, basements, or confined areas.[6][11]

Stability and Reactivity

o Chemical Stability: The material is stable at room temperature in closed containers under

normal storage and handling conditions.[7]

« Conditions to Avoid: Ignition sources, excess heat, and incompatible materials.[7]
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e Incompatible Materials: Strong oxidizing agents, reducing agents, strong acids, and strong
bases.[2][6][7]

e Hazardous Decomposition Products: Combustion or thermal decomposition will produce
toxic and irritating fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, and
hydrogen cyanide.[7][13]

e Hazardous Polymerization: Hazardous polymerization has not been reported.[7]

Disposal Considerations

Disposal of isobutyronitrile and its containers must be handled as hazardous waste.

Isobutyronitrile Waste
(Unused product or
contaminated material)

Classify as
Hazardous Waste

Consult Federal, State, and
Local Hazardous Waste Regulations
(e.g., EPA 40 CFR Parts 261.3)

Place in a suitable,
properly labeled, and
closed container.

Transfer to a licensed
waste disposal company.
Do not dispose into sewer or environment.

Disposal Complete

Click to download full resolution via product page
Caption: Logical flow for the disposal of isobutyronitrile waste.

e Procedure: Chemical waste generators must determine if a discarded chemical is classified
as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[7] Waste must
be disposed of in accordance with all federal, state, and local environmental regulations.[8]
[9] Contact a licensed professional waste disposal service to dispose of this material.[10] Do
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not allow the product to enter drains or waterways.[11] Empty containers may retain product
residue and can be dangerous.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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